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Compound of Interest

Compound Name: Methyl 4-(phenylethynyl)benzoate
CAS No.: 42497-80-3
Cat. No.: B3022948

Get Quote

Executive Summary & Immediate Directives

Methyl 4-(phenylethynyl)benzoate (CAS: 42497-80-3) is a solid organic ester containing an
internal alkyne functionality.[1] While it lacks the explosive acetylide-forming potential of
terminal alkynes, it poses environmental aquatic toxicity and general combustibility risks.

Core Disposal Directives:

DO NOT dispose of via sink drains or municipal sewer systems.

DO NOT mix with strong oxidizers (peroxides, nitric acid) due to the alkyne moiety.

DO segregate as Non-Halogenated Organic Waste.

DO classify as Hazardous Waste (RCRA) based on ignitability (if in solvent) or toxicity
characteristics.[1]

Chemical Profile & Hazard Assessment
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To dispose of a chemical safely, you must understand its reactivity profile. This compound is

distinct from common "click chemistry" alkynes.

Property Specification Operational Implication
Use for waste manifesting and
CAS Number 42497-80-3 ) )
inventory tracking.[1]
Stable: Unlike terminal
alkynes, this internal alkyne
does not possess an acidic
Structure Internal Alkyne / Ester

proton.[1] It does not readily
form explosive copper/silver

acetylides.[1]

Physical State

Solid (Powder)

Dust generation is the primary

inhalation risk during transfer.

[1]

Solubility

Lipophilic (Water Insoluble)

Bioaccumulative potential.[1]
Strict prohibition on drain
disposal.[1][2]

GHS Hazards

H315, H319, H411

Irritant to eyes/skin; Toxic to
aquatic life with long-lasting
effects.[1]

Expert Insight: Many safety protocols conflate all alkynes with high-energy hazard groups.[1]

Methyl 4-(phenylethynyl)benzoate is significantly more stable than terminal alkynes (e.g.,

propargyl alcohol).[1] However, the electron-rich alkyne bond remains susceptible to vigorous

reactions with strong oxidizing agents.[1] Segregation from oxidizers is the critical safety control.

Pre-Disposal Assessment & Classification[1]
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Before disposal, categorize the waste stream to ensure regulatory compliance (EPA RCRA in
the US, or local equivalents).

A. Pure Solid Waste

If the material is expired or off-spec pure solid:
» RCRA Classification: Generally not a P-listed or U-listed acute toxin.[1]

o Waste Code: Assign D001 (Ignitable) only if the solid is deemed to burn vigorously (rare for
this ester).[1] Otherwise, classify as Non-Regulated Chemical Waste (unless state
regulations differ), but best practice is to manage as Hazardous Organic Solid.[1]

B. Solution Waste (Mother Liquors)

If dissolved in solvents (e.g., Ethyl Acetate, DCM, THF):
o RCRA Classification: The solvent dictates the waste code.

o Waste Code: Likely D001 (Ignitable) or FO02/F003 (Spent Solvents).

Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Pure Substance)

Use this for expired bottles, spill cleanup residues, or failed solid synthesis products.[1]

PPE Selection: Wear nitrile gloves (min 0.11mm), safety goggles, and a lab coat.[1] If dust is
visible, use a NIOSH N95 respirator or work inside a fume hood.

o Container Selection: Use a wide-mouth high-density polyethylene (HDPE) or glass jar.[1]

o Transfer: Transfer the solid carefully to avoid dust generation. Do not use compressed air to
clean the area.

» Labeling: Affix a hazardous waste label.
o Constituents: "Methyl 4-(phenylethynyl)benzoate, 95%-+"[1][3]

o Hazard Checkbox: Toxic, Irritant.[1]
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» Secondary Containment: Place the sealed container in a clear zip-lock bag to prevent
external contamination during transport.

Protocol B: Liquid Waste (Reaction Mixtures)

Use this for HPLC waste, mother liquors, or reaction byproducts.[1]
e Segregation: Determine the primary solvent.[1]
o Halogenated:[1] (e.g., Dichloromethane, Chloroform)

Halogenated Waste Stream.[1]

o Non-Halogenated: (e.g., Ethyl Acetate, Hexane, Methanol)
Non-Halogenated Waste Stream.

o Compatibility Check: Ensure no strong oxidizers (e.g., mCPBA, Hydrogen Peroxide) are
present in the waste carboy.

o Why? Oxidizers can cleave the alkyne bond exothermically, potentially pressurizing the
container.

e Bulking: Pour into the appropriate 20L carboy using a funnel.

e Log Entry: Immediately record the volume and concentration (approximate) on the carboy's
accumulation log.

Protocol C: Empty Container Management

Regulatory Note: A container is "RCRA Empty" if less than 3% of the weight remains (for
containers <119 gallons).

o Triple Rinse: Rinse the empty bottle three times with a minimal amount of acetone or ethyl
acetate.

¢ Rinsate Disposal: Pour the rinsate into the Non-Halogenated Organic Waste container
(Protocol B).
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» Defacing: Cross out the original label or remove it entirely.[1]

» Final Disposal: The rinsed, defaced bottle can be discarded in standard glass trash or
recycled, depending on facility rules.

Disposal Decision Workflow

The following diagram illustrates the logical decision-making process for disposing of Methyl 4-
(phenylethynyl)benzoate, ensuring compliance and safety.
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Waste Generation:
Methyl 4-(phenylethynyl)benzoate

Determine Physical State

Powder/Solid

Solid Waste Liquid Waste
(Pure/Spill Debris) (Solution/Mother Liquor)

\

CRITICAL: Are Oxidizers Present?
(H202, Acids)

Container: Wide-mouth HDPE/Glass
Label: '"Hazardous Solid - Irritant'

Perform Reductive Quench
(e.g., NaHSO3)

Identify Solvent Type

Contains Halogens

No Halogens

Halogenated Waste Stream Non-Halogenated Waste Stream
(e.g., DCM, Chloroform) (e.g., EtOAc, MeOH)

Store in Satellite Accumulation Area
Request EHS Pickup
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Figure 1: Decision logic for segregating Methyl 4-(phenylethynyl)benzoate waste based on
physical state and solvent matrix.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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